Cas no 923710-57-0 (5-Ethoxy-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-Ethoxy-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 923710-57-0
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 2627467
• PubChem ID: 16227582
• Update Time: 2025-04-21

5-Ethoxy-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• .
• 5-ethoxy-2-thien-2-yl-1,3-oxazole-4-carboxylic acid
• 5-ethoxy-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid
• NE30136
• 5-Ethoxy-2-(thiophen-2-yl)oxazole-4-carboxylic acid
• Z223639838
• 5-ethoxy-2-thiophen-2-yl-1,3-oxazole-4-carboxylic acid
• AKOS009107395
• Z222942364
• EN300-26382
• G27499
• J-517466
• 923710-57-0
• 5-Ethoxy-2-(thiophen-2-yl)oxazole-4-carboxylicacid
• CS-0458047
• 845-295-4
• 5-Ethoxy-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid

• MDL： MFCD08691313
• Inchi： 1S/C10H9NO4S/c1-2-14-10-7(9(12)13)11-8(15-10)6-4-3-5-16-6/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： QKPNHNBCKNWOFO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC(C(=O)O)=C(OCC)O1

Computed Properties

• Exact Mass: 239.02522894 g/mol
• Monoisotopic Mass: 239.02522894 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101
• Molecular Weight: 239.25